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Compound of Interest

Compound Name: 4-Chlorophenylsulfur Pentafluoride
CAS No.: 5310-68-9
Cat. No.: B1603463
Get Quote
. J

Executive Summary & Core Directive

Do not dispose of 4-Chlorophenylsulfur Pentafluoride down the drain.
This compound contains the hypervalent pentafluorosulfanyl (

) group, often referred to as "super-trifluoromethyl."[1][2][3] It possesses extreme chemical
stability and high lipophilicity.[4] Standard hydrolysis methods (acid/base treatment) are
ineffective at degrading the

core.[5]

The only validated disposal method is high-temperature incineration at a licensed facility
equipped with scrubbers for Hydrogen Fluoride (HF) and Sulfur Oxides (

I\ Critical Safety Distinction

STOP AND VERIFY: Ensure you are handling 4-Chlorophenylsulfur Pentafluoride (Organic
solid/liquid) and NOT Chlorine Pentafluoride (
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: Aviolent, inorganic oxidizer and rocket propellant.

4-Chlorophenylsulfur Pentafluoride: An organic building block.[6]

Why this matters: Protocols for

involve emergency evacuation; protocols for your compound involve standard halogenated
waste management.

Chemical Profile & Hazard Identification
Property Data

Chemical Name 4-Chlorophenylsulfur Pentafluoride

1-chloro-4-(pentafluorosulfanyl)benzene;

Synonyms
-Chlorophenylsulfur pentafluoride
CAS Numbers 5310-68-9; 5172-02-1
Formula
Molecular Weight 238.61 g/mol
Physical State Liquid or low-melting solid (MP ~39°C)

Skin Irritant (H315), Eye Irritant (H319),

Primary Hazards .
Combustible (H227)

HF (Hydrogen Fluoride),

Combustion Byproducts

The Science of Disposal: Why Incineration?

As a researcher, you must understand the causality behind the disposal choice. The
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group is chemically robust due to the steric protection of the sulfur atom by five fluorine atoms
and the high bond energy of the S-F bond.

» Hydrolytic Resistance: Unlike acyl chlorides or sulfonyl chlorides, the

group does not hydrolyze in water, mild acid, or mild base. Adding it to an aqueous waste
stream will result in the compound persisting in the water, potentially contaminating local
water tables due to its high lipophilicity.

¢ Incineration Requirement: Destruction of the C-S and S-F bonds requires temperatures
exceeding 1,100°C.

e Scrubber Necessity: Upon successful combustion, 5 moles of HF are released for every 1
mole of compound. Standard lab incinerators may be damaged by this acid load; commercial
facilities use alkaline scrubbers to neutralize the HF gas immediately.

Operational Disposal Workflow
A. Waste Categorization

Classify this material under Halogenated Organic Solvents/Waste.

* RCRA Considerations (USA): While not explicitly P- or U-listed, it must be treated as
characteristic hazardous waste (potentially DOO1 if in a flammable solvent).

e Labeling: Your waste tag must explicitly state: "Halogenated Organic. Contains Sulfur
Pentafluoride.[2][6][7][8][9] Releases HF on combustion."

B. Step-by-Step Disposal Protocols
Scenario 1: Pure Substance (Expired or Surplus)

» Keep in Original Container: Do not transfer unless the container is compromised.

e Secondary Containment: Place the bottle inside a heavy-duty polyethylene bag to contain
any potential leakage or odors.

e Segregation: Place in the Solid/Liquid Halogenated Waste drum.

o Documentation: Log the volume and specific chemical name on the waste manifest.
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Scenario 2: Reaction Mixtures (Solvent Waste)

¢ Quenching: If the reaction mixture contains reactive reagents (e.g., Lithium reagents,
hydrides), quench them first according to standard protocols. The

compound itself does not require quenching.

e pH Check: Ensure the waste stream is neutral (pH 6-8) before combining with general waste
to prevent unwanted side reactions in the drum.

o Solvent Choice: Dissolve any residue in a compatible halogenated solvent (e.qg.,
Dichloromethane).

o Consolidation: Pour into the Halogenated Solvent Waste carboy.

o Note: Do NOT mix with non-halogenated waste (e.g., Acetone/Methanol) if your facility
separates them, as this increases disposal costs significantly.

Scenario 3: Contaminated Glassware & Spills

» Rinsing: Rinse glassware with Acetone or Dichloromethane. Do not use water initially, as the
lipophilic nature of the compound will cause it to stick to the glass.

o Spill Cleanup:

o

Absorb liquid spills with vermiculite or sand.

o

Scoop into a wide-mouth jar.

[¢]

Label as Solid Halogenated Waste.

Visual Decision Logic

The following diagram outlines the decision-making process for disposing of 4-
Chlorophenylsulfur Pentafluoride streams.
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Waste Identification:
4-Chlorophenylsulfur Pentafluoride

What is the physical state?

Reaction Mixture
(In Solution)

Pure Chemical
(Solid/Liquid)

Contains Reactive Reagents?
(Li-organics, Hydrides)

Perform Standard Quench
(e.g., MeOH/Water)

Solvent Compatibility Check

Segregate into
HALOGENATED Waste Stream

Label: '‘Contains SF5 Group
HF Risk upon Combustion’

Ship to Licensed Facility

(High-Temp Incineration + Scrubbers)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe segregation and disposal of SF5-containing organic

waste.

Emergency Procedures

In the event of an accidental release, immediate action is required to protect personnel and

infrastructure.

Incident Type

Immediate Action

Secondary Action

Skin Contact

Wash with soap and water for

15 min.

Consult SDS; monitor for

delayed irritation.

Eye Contact

Flush with water for 15 min.[8]
[10]

Seek medical attention

immediately.[8]

Evacuate downwind.

Use
Fire Combustion releases toxic HF
, dry chemical, or foam. gas.
Wear NIOSH-approved
Large Spill Evacuate area. Ventilate. respirator (organic vapor/acid
gas) during cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

